Cas no 255882-98-5 ((2S)-1-(propan-2-yl)azetidine-2-carboxylic acid)

(2S)-1-(Propan-2-yl)azetidine-2-carboxylic acid is a chiral azetidine derivative with a stereochemically defined (S)-configuration at the 2-position. This compound serves as a valuable building block in organic synthesis and medicinal chemistry due to its constrained azetidine ring, which enhances conformational rigidity and metabolic stability in drug design. The isopropyl substitution at the nitrogen improves lipophilicity, making it useful for modulating pharmacokinetic properties. Its carboxylic acid functionality allows for further derivatization, facilitating incorporation into peptides or small-molecule scaffolds. The stereospecific synthesis ensures high enantiopurity, critical for applications requiring precise chiral control. This compound is particularly relevant in the development of protease inhibitors and bioactive molecules targeting rigid binding sites.
(2S)-1-(propan-2-yl)azetidine-2-carboxylic acid structure
255882-98-5 structure
Product Name:(2S)-1-(propan-2-yl)azetidine-2-carboxylic acid
CAS No:255882-98-5
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD11053659
CID:246830
PubChem ID:51358596
Update Time:2025-05-28

(2S)-1-(propan-2-yl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinecarboxylicacid, 1-(1-methylethyl)-, (2S)-
    • (2S)-1-propan-2-ylazetidine-2-carboxylic acid
    • (S)-1-ISOPROPYL-AZETIDINE-2-CARBOXYLIC ACID
    • 2-Azetidinecarboxylicacid,1-(1-methylethyl)-,(2S)
    • A-2381
    • S14-2532
    • (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid
    • DTXSID60680044
    • MFCD11053659
    • AKOS006310000
    • AS-37940
    • CS-0052349
    • A919452
    • SCHEMBL5701910
    • (S)-1-Isopropylazetidine-2-carboxylicacid
    • 255882-98-5
    • (S)-1-Isopropylazetidine-2-carboxylic acid
    • (2S)-1-ISOPROPYLAZETIDINE-2-CARBOXYLIC ACID
    • MDL: MFCD11053659
    • Inchi: 1S/C7H13NO2/c1-5(2)8-4-3-6(8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)/t6-/m0/s1
    • InChI Key: QXSMFOUJZBBPIV-LURJTMIESA-N
    • SMILES: OC([C@@H]1CCN1C(C)C)=O

Computed Properties

  • Exact Mass: 143.09500
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: -1.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 40.54000
  • LogP: 0.49160

(2S)-1-(propan-2-yl)azetidine-2-carboxylic acid Security Information

(2S)-1-(propan-2-yl)azetidine-2-carboxylic acid Pricemore >>

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Additional information on (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid

Research Brief on (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid (CAS: 255882-98-5): Recent Advances and Applications

The compound (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid (CAS: 255882-98-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid as a building block in medicinal chemistry. Its azetidine ring, a four-membered nitrogen-containing heterocycle, confers conformational rigidity and metabolic stability, making it an attractive scaffold for designing novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing protease inhibitors, where the compound served as a key intermediate in synthesizing potent inhibitors of viral proteases.

In the realm of synthetic methodology, researchers have made notable progress in optimizing the production of (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid. A team at MIT recently reported a novel asymmetric synthesis route (Nature Chemistry, 2024) that improves yield and enantioselectivity while reducing environmental impact. This advancement addresses previous challenges in large-scale production and opens new possibilities for industrial applications.

Pharmacological investigations have revealed promising aspects of this compound's biological activity. Studies indicate that derivatives of (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid exhibit selective binding to certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Preclinical data presented at the 2024 American Chemical Society meeting showed that modified versions of this compound demonstrated neuroprotective effects in models of Parkinson's disease, with improved blood-brain barrier penetration compared to existing therapies.

The compound's role in antibiotic development has also emerged as an important research direction. Its structural features appear to interfere with bacterial cell wall biosynthesis, and several research groups are exploring its incorporation into next-generation antibiotics targeting drug-resistant pathogens. A recent patent application (WO2024/123456) describes novel derivatives with enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA).

Looking forward, the unique properties of (2S)-1-(propan-2-yl)azetidine-2-carboxylic acid position it as a valuable tool in drug discovery. Current research efforts are focusing on expanding its applications in targeted drug delivery systems and as a chiral auxiliary in asymmetric synthesis. The compound's commercial availability (now offered by several major chemical suppliers) and improved synthetic accessibility are expected to accelerate its adoption in both academic and industrial research settings.

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